Cas no 1803608-75-4 ([4-methyl-2-(propan-2-yl)-1,3-oxazol-5-yl]methanol)

• Product Name: [4-methyl-2-(propan-2-yl)-1,3-oxazol-5-yl]methanol
• CAS No: 1803608-75-4
• MDL: MFCD28954117
• CID: 4618033
• PubChem ID: 119031681
• Update Time: 2025-10-30

[4-methyl-2-(propan-2-yl)-1,3-oxazol-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [4-methyl-2-(propan-2-yl)-1,3-oxazol-5-yl]methanol

• MDL： MFCD28954117

Additional information on [4-methyl-2-(propan-2-yl)-1,3-oxazol-5-yl]methanol

Introduction to [4-methyl-2-(propan-2-yl)-1,3-oxazol-5-yl]methanol (CAS No. 1803608-75-4)

[4-methyl-2-(propan-2-yl)-1,3-oxazol-5-yl]methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1803608-75-4, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a [4-methyl-2-(propan-2-yl)-1,3-oxazol] moiety in its molecular structure imparts distinctive chemical and biological characteristics, making it a valuable scaffold for further chemical modifications and biological evaluations.

The [4-methyl-2-(propan-2-yl)-1,3-oxazol] ring system is a heterocyclic structure that has been extensively studied for its role in medicinal chemistry. This particular moiety is known for its ability to interact with biological targets in a manner that can modulate various physiological processes. The methanol substituent at the 5-position of the oxazole ring further enhances the compound's reactivity, allowing for diverse functionalization strategies. These features make [4-methyl-2-(propan-2-yl)-1,3-oxazol]methanol a promising candidate for drug discovery programs targeting a wide range of diseases.

Recent advancements in synthetic methodologies have enabled the efficient preparation of [4-methyl-2-(propan-2-yl)-1,3-oxazol]methanol, facilitating its incorporation into various drug development pipelines. The synthesis typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps often include the formation of the oxazole ring through cyclization reactions, followed by alkylation and functional group transformations to introduce the desired substituents. These synthetic approaches have been optimized to minimize side reactions and maximize the overall efficiency of the process.

In terms of biological activity, [4-methyl-2-(propan-2-yl)-1,3-oxazol]methanol has shown promise in preliminary screenings as a potential lead compound for therapeutic intervention. Studies have indicated that this compound exhibits inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The [4-methyl] group and the [propan-2-y] substituent play crucial roles in modulating these interactions, suggesting that further derivatization could enhance its pharmacological profile. Additionally, the methanol group provides a handle for further chemical modifications, allowing researchers to explore different analogs with tailored biological activities.

The integration of computational chemistry techniques has significantly accelerated the evaluation of [4-methyl-2-(propan-2-y)-1,3 oxazol]methanol's potential as a drug candidate. Molecular modeling studies have been conducted to predict how this compound might interact with biological targets at the molecular level. These simulations have provided valuable insights into binding affinities and possible mechanisms of action, guiding experimental design and optimization efforts. By leveraging computational tools alongside traditional wet chemistry methods, researchers can more efficiently identify promising derivatives and refine their pharmacological properties.

Current research is focused on expanding the chemical space explored by [4-methyl - 2 - ( propan - 2 - yl ) - 1 , 3 - ox az ol ] methanol . This involves synthesizing various analogs to assess how changes in substituent patterns affect biological activity. For instance, replacing the [ propan - 2 - yl ] group with other alkyl or aryl moieties may alter binding interactions with target proteins or enzymes. Similarly , modifications to the [4-methyl] substituent could influence metabolic stability or pharmacokinetic profiles . These explorations are critical for identifying compounds with improved therapeutic potential.

The development of novel drug candidates often requires thorough characterization to understand their physicochemical properties and potential applications. For [4-methyl - 2 - ( propan - 2 - yl ) - 1 , 3 - ox az ol ] methanol , detailed studies have been conducted on its solubility , stability , and spectroscopic properties . These data are essential for formulating appropriate solutions or formulations for both preclinical and clinical studies . Additionally , toxicological assessments have been initiated to evaluate any potential safety concerns associated with this compound . Comprehensive characterization ensures that [4-methyl - 2 - ( propan - 2 - yl ) - 1 , 3 - ox az ol ] methanol can be safely advanced through development pipelines.

The pharmaceutical industry continues to invest heavily in discovering new therapeutic agents derived from heterocyclic compounds like [4-methyl - 2 -( pro pan - 2 yl ) - 1 , 3 ox az ol ] methanol . Its unique structural features make it an attractive scaffold for designing molecules with specific biological activities . As research progresses , it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs across various therapeutic areas . The combination of innovative synthetic strategies , advanced computational methods , and rigorous biological evaluations positions [4-methyl - 2 -( pro pan _ 2 yl ) _ 1 , 3 ox az ol ] methanol as a promising candidate for future drug development efforts.